Cas no 1903279-99-1 ((3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(2-(methylthio)pyridin-3-yl)methanone)

• Product Name: (3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(2-(methylthio)pyridin-3-yl)methanone
• CAS No: 1903279-99-1
• MF: C₁₆H₁₆BrN₃O₂S
• MW: 394.286141395569
• CID: 6405755
• PubChem ID: 92088702
• Update Time: 2025-05-19

(3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(2-(methylthio)pyridin-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 1903279-99-1
• 3-{3-[(3-bromopyridin-2-yl)oxy]pyrrolidine-1-carbonyl}-2-(methylsulfanyl)pyridine
• (3-((3-bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(2-(methylthio)pyridin-3-yl)methanone
• [3-(3-bromopyridin-2-yl)oxypyrrolidin-1-yl]-(2-methylsulfanylpyridin-3-yl)methanone
• AKOS025351223
• F6476-1518
• (3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(2-(methylthio)pyridin-3-yl)methanone

• Inchi： 1S/C16H16BrN3O2S/c1-23-15-12(4-2-8-19-15)16(21)20-9-6-11(10-20)22-14-13(17)5-3-7-18-14/h2-5,7-8,11H,6,9-10H2,1H3
• InChI Key： VQURXDQAMHOZPN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1OC1CN(C(C2=CC=CN=C2SC)=O)CC1

Computed Properties

• Exact Mass: 393.01466g/mol
• Monoisotopic Mass: 393.01466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on (3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(2-(methylthio)pyridin-3-yl)methanone

Compound Introduction: (3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(2-(methylthio)pyridin-3-yl)methanone (CAS No. 1903279-99-1)

Today, the pharmaceutical and chemical research communities are witnessing significant advancements in the development of novel molecular entities that target complex biological pathways. Among these, the compound (3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(2-(methylthio)pyridin-3-yl)methanone, identified by its CAS number 1903279-99-1, has emerged as a compound of considerable interest due to its unique structural features and potential therapeutic applications.

The molecular structure of this compound encompasses two key pharmacophoric regions: a pyrrolidinyl moiety linked to a pyridinyl group, each featuring distinct substituents that contribute to its overall biological activity. The presence of a bromopyridine unit and a methylthiopyridine moiety suggests potential interactions with biological targets such as kinases, receptors, or enzymes, which are critical in various disease mechanisms.

In recent years, there has been a growing emphasis on the design of molecules that can modulate protein-protein interactions or engage in allosteric regulation. The compound in question may serve as a valuable scaffold for further derivatization, allowing researchers to explore its binding affinity and selectivity against specific targets. This approach is particularly relevant in the context of drug discovery, where high-throughput screening and structure-based drug design have become indispensable tools.

The (3-Bromopyridin-2-yl)oxy substituent on the pyrrolidinyl ring introduces a polar region that could facilitate hydrogen bonding or ionic interactions with biological targets. Conversely, the (2-(methylthio)pyridin-3-yl) part of the molecule may contribute to hydrophobic interactions or participate in π-stacking events, which are often crucial for molecule-receptor binding. These features make the compound a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the importance of heterocyclic compounds in drug development due to their diverse biological activities and favorable pharmacokinetic properties. The pyrrolidine ring is a well-known pharmacophore found in numerous approved drugs, often contributing to oral bioavailability and metabolic stability. By incorporating it into a more complex structure, researchers aim to enhance binding affinity and expand the therapeutic window of potential drug candidates.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies may include nucleophilic substitution reactions, cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, and condensation reactions to form the methanone core. Each step must be rigorously controlled to avoid side products that could interfere with downstream applications.

In the realm of computational chemistry, molecular modeling techniques are increasingly being employed to predict the binding modes and affinity of small molecules to biological targets. By leveraging crystallographic data or homology models, researchers can gain insights into how this compound interacts with its intended targets. This information is invaluable for guiding medicinal chemistry efforts and optimizing lead compounds for clinical development.

The potential applications of this compound extend beyond traditional therapeutic areas. For instance, it may be explored as an intermediate in the synthesis of more complex molecules or as a tool compound for studying enzyme mechanisms. The versatility of its structure allows for modifications that could tailor its properties for specific purposes, such as improving solubility or enhancing target specificity.

The regulatory landscape for new chemical entities necessitates thorough characterization before they can be considered for clinical trials. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are essential for confirming the identity and purity of the compound. Additionally, spectroscopic methods like infrared (IR) spectroscopy and ultraviolet-visible (UV-Vis) spectroscopy provide complementary information about its chemical environment.

The growing interest in modulating protein-protein interactions has led to the development of novel classes of inhibitors that target scaffolds not previously explored. The compound under discussion may represent an early entry into this expanding field, offering a starting point for further exploration by academic and industrial researchers alike. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules that precisely address unmet medical needs.